Cas no 1178148-39-4 (1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• CAS No: 1178148-39-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4575310
• Update Time: 2023-08-10

1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• 1-Isopropyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• 1-propan-2-yl-3,4-dihydro-2H-quinoline-5-carboxylic acid
• Z1695907513
• 1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

• Inchi： 1S/C13H17NO2/c1-9(2)14-8-4-6-10-11(13(15)16)5-3-7-12(10)14/h3,5,7,9H,4,6,8H2,1-2H3,(H,15,16)
• InChI Key： DAMDITZLXXHMDP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1CCCN2C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 393.6±35.0 °C at 760 mmHg
• Flash Point: 191.9±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids